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Compound of Interest

Compound Name: Acrylonitrile

CAS No.: 63908-52-1

Cat. No.: B7770097

Get Quote

Executive Summary
Acrylonitrile (

, Vinyl Cyanide) is a fundamental

synthon characterized by its electron-deficient alkene structure. While historically associated
with high-volume polymer manufacturing (PAN fibers, ABS plastics), its role in drug
development is critical as a potent Michael acceptor. It serves as a primary building block for
introducing cyanoethyl motifs, constructing heterocyclic cores (pyrimidines, imidazoles), and
synthesizing essential vitamins like Thiamine (Vitamin B1).

Critical Safety Warning: Acrylonitrile is a volatile, flammable, and highly toxic alkylating agent.

It is metabolically activated by CYP2E1 into mutagenic epoxides and releases cyanide ions in

vivo. Rigorous engineering controls are non-negotiable.

Molecular Architecture & Physical Profile
The reactivity of acrylonitrile is dictated by the conjugation between the vinyl group and the

highly electronegative nitrile group. This conjugation lowers the energy of the Lowest
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Unoccupied Molecular Orbital (LUMO), making the

-carbon highly susceptible to nucleophilic attack (Michael Addition).

Electronic Structure & Resonance
The dipole moment (3.92 D) indicates significant electron withdrawal toward the nitrogen.

Resonance structures reveal the cationic character of the

-carbon, explaining its electrophilicity.

Resonance Hybrid Contributions

Neutral Form
CH2=CH-C≡N

Polar Form (Major)
+CH2-CH=C=N-

 π-electron shift β-Carbon
(Electrophilic Site)

  Localization of (+) charge

Click to download full resolution via product page

Figure 1: Resonance contribution illustrating the electrophilic activation of the

-carbon.

Key Physicochemical Properties[1][2]
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Property Value Unit
Relevance to
Processing

Molecular Weight 53.06 g/mol
High atom economy in

synthesis.

Boiling Point 77.3 °C

Easy removal by

distillation; forms

azeotropes.

Vapor Pressure 109 hPa @ 20°C

High volatility;

requires fume

hood/closed systems.

Density 0.806 g/cm³

Floats on water;

phase separation

challenges.

Solubility (Water) 7.4 g/100mL

Moderate solubility

allows aqueous-

organic biphasic

reactions.

Dipole Moment 3.92 D
Strong solvent effects

in polar media.

Flash Point -1 °C
High Fire Hazard.

Grounding required.

Reactivity Profile: The Michael Acceptor
In medicinal chemistry, acrylonitrile is the reagent of choice for cyanoethylation. This reaction

extends a carbon chain by three units and introduces a nitrile group, which is a versatile

precursor for amines (via reduction), carboxylic acids (via hydrolysis), or heterocycles (via

cyclization).

Mechanism: Aza-Michael Addition
The addition of amines to acrylonitrile is a key step in synthesizing antihistamines and

antibiotic intermediates.
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Nucleophile (Amine)
R-NH2

Transition State
Nucleophilic attack at β-Carbon

Acrylonitrile
CH2=CH-CN

Zwitterionic Intermediate
R-NH2(+)-CH2-CH(-)-CN

Proton Transfer
(Intramolecular or Solvent mediated)

Cyanoethylated Amine
R-NH-CH2-CH2-CN

Click to download full resolution via product page

Figure 2: Mechanism of Aza-Michael addition. The rate-determining step is typically the

nucleophilic attack on the

-carbon.

Applications in Drug Development[3]
Case Study: Synthesis of Vitamin B1 (Thiamine)
Acrylonitrile is a primary feedstock for the industrial synthesis of Vitamin B1. The synthesis

often proceeds via 2-cyanoacetamide or 3-ethoxypropionitrile.

Pathway: Acrylonitrile
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3-Ethoxypropionitrile

Amidine Intermediate

Pyrimidine Ring.

Significance: This route constructs the pyrimidine core essential for Thiamine's biological

activity.

Synthetic Utility in Heterocycle Construction[4][5][6][7]
Pyrazoles: Reaction with hydrazines followed by cyclization.

Tetrazoles: The nitrile group reacts with sodium azide (

) to form tetrazoles, which are bioisosteres of carboxylic acids in angiotensin II receptor
blockers (ARBs).

Toxicology & Metabolic Activation
Acrylonitrile is a pro-toxicant. Its toxicity is mediated largely by oxidative metabolism in the

liver.

Metabolic Pathway (CYP2E1)
The cytochrome P450 2E1 enzyme epoxidizes the double bond, creating 2-cyanoethylene

oxide (CEO). CEO is a highly reactive alkylating agent that binds to DNA (genotoxicity) or

proteins.

Toxicity Outcomes

Acrylonitrile CYP2E1
(Liver)

Oxidation 2-Cyanoethylene Oxide
(CEO)

Glutathione
ConjugationDetoxification

Cyanide Ion
(CN-)

Hydrolysis

DNA Adducts
(Carcinogenicity)

Respiratory Failure
(CN- inhibition of Cyt C)
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Figure 3: Metabolic activation pathway highlighting the dual threat of epoxide formation and

cyanide release.

Experimental Protocols
Protocol A: Purification (Removal of Inhibitor)
Commercial acrylonitrile contains 35-45 ppm Monomethyl Ether of Hydroquinone (MEHQ) to

prevent polymerization. For kinetic studies or sensitive catalysis, this must be removed.

Method: Basic Alumina Column

Preparation: Pack a glass column (2 cm diameter) with 20g of activated basic alumina

(Brockmann Grade I).

Elution: Pass 100 mL of acrylonitrile through the column under gravity or slight nitrogen

pressure.

Collection: Collect the eluate in a flask containing molecular sieves (4Å) if water removal is

also required.

Validation: Check UV absorbance; MEHQ absorbs strongly at 290 nm. The purified monomer

should be clear in this region.

Storage: Use immediately. Do not store uninhibited acrylonitrile for >24 hours due to

spontaneous polymerization risk.

Protocol B: Standard Cyanoethylation of a Secondary
Amine
Objective: Synthesize 3-(diethylamino)propanenitrile.

Reagents: Diethylamine (1.0 eq), Acrylonitrile (1.1 eq), Glacial Acetic Acid (0.05 eq -

catalyst).

Setup: 3-neck round bottom flask with reflux condenser, dropping funnel, and thermometer.
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Procedure:

Charge flask with Diethylamine and Acetic Acid.

Cool to 0°C (reaction is exothermic).

Add Acrylonitrile dropwise over 30 minutes, maintaining temperature < 10°C.

Allow to warm to room temperature and stir for 3 hours.

Monitoring: TLC or GC-MS (disappearance of amine).

Workup: Vacuum distillation. Unreacted acrylonitrile distills first, followed by the product.

Safety Note: Quench all glassware with dilute bleach (sodium hypochlorite) to destroy trace

acrylonitrile/cyanide residues before washing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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